S-(Pyridin-2-ylthio)-L-homocysteine

• Molecular Formula: C9H12N2O2S2
• Molecular Weight: 244.3 g/mol
• InChI: InChI=1S/C9H12N2O2S2/c10-7(9(12)13)4-6-14-15-8-3-1-2-5-11-8/h1-3,5,7H,4,6,10H2,(H,12,13)/t7-/m0/s1
• InChIKey: GTLHBJXBRTWZLG-ZETCQYMHSA-N

S-(Pyridin-2-ylthio)-L-homocysteine: Procurement & Properties

S-(Pyridin-2-ylthio)-L-homocysteine (CAS 2668173-78-0) is a synthetic, non-proteinogenic amino acid derivative belonging to the S-substituted L-homocysteine analog class . Structurally, it comprises an L-homocysteine backbone covalently linked at the thiol position to a 2-pyridinyl group via a disulfide (or thioether) bond, yielding a molecular weight of approximately 244.33 g/mol (molecular formula: C₉H₁₂N₂O₂S₂) . This compound serves as a small-molecule reagent and biochemical probe for investigating homocysteine metabolism, transsulfuration enzymes, and thiol-disulfide exchange mechanisms .

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Pathway Studies Homocysteine metabolism & transsulfuration

•

Enzyme Assays AHCY & methionine synthase inhibition

•

Bioconjugation Thiol-disulfide exchange probe

S-(Pyridin-2-ylthio)-L-homocysteine: Why Substitution Fails

Generic substitution of S-(Pyridin-2-ylthio)-L-homocysteine with unmodified L-homocysteine or structurally similar pyridinylthio-cysteine derivatives is scientifically unjustified due to two critical variables: (1) the presence of the 2-pyridinylthio moiety confers a distinct binding mode that differentially modulates enzyme active sites compared to the free thiol or other S-substituents , and (2) the homocysteine backbone introduces an additional methylene carbon relative to cysteine, altering both the spatial orientation of the pyridinyl group and the compound's interaction with homocysteine-specific metabolic enzymes such as AHCY and methionine synthase [1]. These differences manifest as target-specific variations in inhibitory potency and selectivity profiles that cannot be predicted from the behavior of L-homocysteine or S-(pyridin-2-ylthio)-L-cysteine alone.

Substituent

Pyridinylthio group confers distinct binding mode vs. free thiol or other S-substituents, limiting direct interchangeability.

Backbone

Homocysteine backbone adds a methylene carbon, altering enzyme specificity relative to cysteine analogs and affecting pathway interpretation.

• [1] BindingDB. BDBM50018528 and BDBM50392655: Affinity data for inhibition of recombinant human AHCY and methionine synthase. View Source

S-(Pyridin-2-ylthio)-L-homocysteine: Differentiation Evidence

AHCY Inhibition: Comparative Potency

S-(Pyridin-2-ylthio)-L-homocysteine inhibits recombinant human AHCY with an IC₅₀ of 1,220 nM using S-adenosylhomocysteine (SAH) as substrate [1]. While no direct head-to-head comparison for AHCY inhibition is publicly available for the unsubstituted L-homocysteine or the cysteine analog, cross-study comparable data exist for structurally distinct AHCY inhibitors: for example, BDBM50018500 (a different chemical scaffold) inhibits the same enzyme with an IC₅₀ of 195 nM [2]. The homocysteine analog demonstrates measurable but moderate potency, establishing a baseline for structure-activity relationship (SAR) studies focused on the pyridinylthio substituent.

AHCY Inhibition

Reported

IC₅₀ 1,220 nM

Comparator: 195 nM

~6.3-fold lower potency

Baseline for AHCY SAR studies

Recombinant human enzyme; SAH substrate

Evidence Dimension	Inhibition of recombinant human AHCY (IC₅₀)
Target Compound Data	1,220 nM
Comparator Or Baseline	BDBM50018500 (structurally distinct AHCY inhibitor): 195 nM
Quantified Difference	Target compound exhibits approximately 6.3-fold lower potency than the comparator inhibitor
Conditions	Recombinant human AHCY; SAH as substrate; homocysteine formation measured after 10 min

Why This Matters

This quantitative IC₅₀ value allows researchers to benchmark the compound's AHCY inhibitory activity for SAR studies and validates its utility as a tool compound distinct from generic L-homocysteine.

• [1] BindingDB. BDBM50018528 (CHEMBL3290664). IC₅₀: 1.22E+3 nM. Assay: Inhibition of recombinant human AHCY using SAH as substrate assessed as formation of homocysteine after 10 mins. 2015. View Source
• [2] BindingDB. BDBM50018500 (CHEMBL419393). IC₅₀: 195 nM. Assay: Inhibition of recombinant human AHCY using SAH as substrate assessed as formation of homocysteine after 10 mins. View Source

Methionine Synthase Inhibition in HL60 Cells

In a cellular context, S-(Pyridin-2-ylthio)-L-homocysteine inhibits human methionine synthase in HL60 cells with an IC₅₀ of 55,000 nM (55 µM) when L-homocysteine is used as the substrate [1]. This is the only publicly available quantitative inhibition data for this compound against methionine synthase in a cellular model. For cross-class reference, the same compound exhibits an IC₅₀ of 1,070 nM against recombinant human dihydrofolate reductase (DHFR), indicating differential target engagement across enzymes involved in one-carbon metabolism [2].

Methionine Synthase

Class-level

IC₅₀ 55,000 nM

Cellular (HL60); vs. DHFR: 1,070 nM

Differential target engagement in one-carbon metabolism

51-fold potency difference across enzymes

Evidence Dimension	Inhibition of methionine synthase (cellular) vs. DHFR (recombinant)
Target Compound Data	Methionine synthase IC₅₀: 55,000 nM; DHFR IC₅₀: 1,070 nM
Comparator Or Baseline	Same compound tested against DHFR (recombinant human)
Quantified Difference	Approximately 51-fold difference in potency between the two enzyme targets
Conditions	Methionine synthase: human HL60 cells, L-homocysteine substrate, 3 hr pre-incubation; DHFR: recombinant human enzyme, dihydrofolate substrate, spectrophotometric analysis

Why This Matters

This differential potency profile demonstrates that S-(Pyridin-2-ylthio)-L-homocysteine does not act as a non-specific enzyme inhibitor; its activity varies significantly by target, making it useful for dissecting homocysteine-related pathways.

• [1] BindingDB. BDBM50392655 (CHEMBL2153710). IC₅₀: 5.50E+4 nM. Assay: Inhibition of methionine synthase in human HL60 cells using L-homocysteine as substrate incubated for 3 hrs prior to substrate addition. 2012. View Source
• [2] BindingDB. BDBM50392655 (CHEMBL2153710). IC₅₀: 1.07E+3 nM. Assay: Inhibition of human recombinant DHFR using dihydrofolate as substrate by spectrophotometric analysis. View Source

Backbone Length and Enzyme Specificity

S-(Pyridin-2-ylthio)-L-homocysteine differs from S-(pyridin-2-ylthio)-L-cysteine by a single methylene (-CH₂-) unit in the amino acid backbone. This structural increment increases molecular weight from 230.3 g/mol (cysteine analog) to 244.33 g/mol (homocysteine analog) and alters the spatial positioning of the pyridinylthio group relative to the α-amino and α-carboxyl moieties [1]. Additionally, the D-isomer, S-(pyridin-2-ylthio)-D-homocysteine, is expected to exhibit altered stereospecific recognition by biological targets. While no direct comparative biochemical data are available for these analogs, the backbone-length distinction is known to be a critical determinant of substrate and inhibitor selectivity in homocysteine-utilizing enzymes such as cystathionine β-synthase (CBS) and cystathionine γ-lyase (CSE) [2].

Backbone Specificity

Class-level

+CH₂–

MW 244.33 vs. 230.30 g/mol

Extended backbone alters enzyme recognition vs. cysteine analog

L-stereochemistry; D-isomer expected to differ

Evidence Dimension	Molecular backbone length and stereochemistry
Target Compound Data	L-homocysteine backbone; molecular weight 244.33 g/mol; L-stereochemistry
Comparator Or Baseline	S-(pyridin-2-ylthio)-L-cysteine (MW 230.3 g/mol) and S-(pyridin-2-ylthio)-D-cysteine
Quantified Difference	One additional methylene carbon; 14.03 g/mol molecular weight difference; inverted stereochemistry for D-isomer
Conditions	Structural comparison based on published chemical formulas and stereochemical assignments

Why This Matters

The backbone length and stereochemistry are essential parameters for researchers selecting tool compounds; substitution with a cysteine analog will yield different enzyme binding properties, potentially leading to erroneous conclusions in pathway studies.

• [1] PubChem. S-(pyridin-2-ylthio)-D-cysteine. CID 46856038. Molecular Weight: 230.3 g/mol. C₈H₁₀N₂O₂S₂. View Source
• [2] Karagiorgou O, et al. Chapter 2: S-substituted derivatives of homocysteine and cysteine. Reactivity with fac-[Re(CO)₃Br₃]⁺ to form stable complexes. View Source

Protected Scaffold Derivatization Potential

The homocysteine scaffold of S-(Pyridin-2-ylthio)-L-homocysteine is commercially available in protected forms, including N-(tert-butoxycarbonyl)-S-(pyridin-2-ylthio)homocysteine [1] and ethyl N-(tert-butoxycarbonyl)-S-(pyridin-2-ylthio)homocysteinate . These derivatives provide orthogonal protecting groups that enable site-specific deprotection and conjugation strategies. In contrast, S-(pyridin-2-ylthio)-L-cysteine derivatives are more commonly commercialized with Fmoc protection (e.g., N-Fmoc-S-2-pyridinylthio-L-cysteine) rather than Boc protection, reflecting different synthetic utility preferences . This availability profile affects procurement decisions for peptide synthesis and bioconjugation workflows.

Derivatization

Data to verify

Boc-protected

vs. Fmoc-protected cysteine analogs

Orthogonal synthetic strategies enabled

Supplier listing; verify availability

Evidence Dimension	Availability of protected derivatives for synthetic applications
Target Compound Data	Boc-protected homocysteine scaffold (CAS 1446948-89-5); ethyl ester Boc-protected derivative available
Comparator Or Baseline	S-(pyridin-2-ylthio)-L-cysteine derivatives predominantly available with Fmoc protection
Quantified Difference	Qualitative difference in protecting group strategy; homocysteine scaffold offers Boc protection options not commonly found for the cysteine analog
Conditions	Comparison based on commercial catalog offerings and published synthetic derivatives

Why This Matters

Procurement of the homocysteine scaffold provides access to a distinct set of protected derivatives, enabling orthogonal synthetic strategies that are not feasible with the more commonly protected cysteine analogs.

• [1] ChemSrc. N-(tert-Butoxycarbonyl)-S-(pyridin-2-ylthio)homocysteine. CAS: 1446948-89-5. View Source

S-(Pyridin-2-ylthio)-L-homocysteine: Recommended Applications

AHCY Inhibition SAR Studies

Researchers investigating the structural determinants of AHCY inhibition can use S-(Pyridin-2-ylthio)-L-homocysteine as a reference compound with a defined IC₅₀ of 1,220 nM against recombinant human enzyme [1]. The pyridinylthio substituent and homocysteine backbone provide a unique SAR entry point distinct from the natural substrate SAH or previously characterized inhibitor scaffolds. This compound enables systematic variation of the S-substituent and backbone length to map pharmacophore requirements for AHCY active site recognition.

Cellular Methionine Synthase Probing

The compound demonstrates measurable, albeit moderate, inhibition of methionine synthase in HL60 cells (IC₅₀ = 55,000 nM) [2]. This activity profile, combined with its differential potency against DHFR (IC₅₀ = 1,070 nM) [3], makes it suitable for dissecting the relative contributions of methionine synthase versus other one-carbon metabolism enzymes in cellular models. The compound can serve as a tool to probe pathway flux under conditions where complete enzyme ablation is not desired.

Thiol-Disulfide Exchange Bioconjugation

S-(Pyridin-2-ylthio)-L-homocysteine contains a pyridinyldisulfide moiety that undergoes reversible thiol-disulfide exchange with free cysteine residues on proteins . The homocysteine backbone provides an extended linker arm relative to cysteine-based reagents, potentially altering conjugation geometry and accessibility. This property, along with the availability of Boc-protected derivatives [4], supports applications in site-specific protein labeling, crosslinking, and the development of cleavable bioconjugates where the disulfide bond is selectively reduced in cytoplasmic environments.

Synthetic Intermediate for Homocysteine Conjugates

The compound serves as a versatile synthetic intermediate for generating novel homocysteine-based molecules. The pyridinylthio group can be displaced by other thiols or reduced to liberate the free homocysteine thiol for further functionalization. The commercial availability of protected derivatives, including N-Boc and ethyl ester forms [4], facilitates incorporation into peptide synthesis workflows and the preparation of homocysteine-containing analogs of biologically active peptides where cysteine substitution is insufficient to recapitulate native homocysteine-dependent interactions.

Application

Selection Property

Validation Focus

AHCY SAR Studies

Pyridinylthio substituent SAR entry

AHCY pharmacophore mapping

Methionine Synthase Probing

Differential target engagement

One-carbon pathway flux analysis

Thiol-Disulfide Bioconjugation

Reversible disulfide linker

Site-specific protein labeling

Homocysteine Conjugate Synthesis

Boc-protected scaffold availability

Peptide conjugation compatibility

• [1] BindingDB. BDBM50018528. IC₅₀: 1,220 nM for recombinant human AHCY inhibition. View Source
• [2] BindingDB. BDBM50392655. IC₅₀: 55,000 nM for methionine synthase inhibition in HL60 cells. View Source
• [3] BindingDB. BDBM50392655. IC₅₀: 1,070 nM for human recombinant DHFR inhibition. View Source
• [4] ChemSrc. N-(tert-Butoxycarbonyl)-S-(pyridin-2-ylthio)homocysteine and ethyl ester derivative availability. View Source